Cas no 894001-85-5 (N-(1,3-benzothiazol-2-yl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 894001-85-5
• MF: C₁₈H₁₃N₅OS₂
• MW: 379.458719968796
• CID: 5512258
• Update Time: 2025-06-12

N-(1,3-benzothiazol-2-yl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-2-benzothiazolyl-2-[[6-(2-pyridinyl)-3-pyridazinyl]thio]-
• N-(1,3-benzothiazol-2-yl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C18H13N5OS2/c24-16(21-18-20-14-6-1-2-7-15(14)26-18)11-25-17-9-8-13(22-23-17)12-5-3-4-10-19-12/h1-10H,11H2,(H,20,21,24)
• InChI Key： BZBJRAILDJSBJD-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=CC=C2S1)(=O)CSC1=NN=C(C2=NC=CC=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on N-(1,3-benzothiazol-2-yl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide

Introduction to N-(1,3-benzothiazol-2-yl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 894001-85-5)

N-(1,3-benzothiazol-2-yl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 894001-85-5, belongs to a class of molecules that exhibit promising properties for further development in medicinal applications. The intricate scaffold of this molecule, featuring a benzothiazole core linked to a pyridazine moiety via a sulfanyl group, makes it a subject of intense interest for researchers exploring novel therapeutic agents.

The chemical structure of N-(1,3-benzothiazol-2-yl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide underscores its potential as a pharmacophore. The benzothiazole ring is a well-known pharmacological moiety that has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. In particular, the presence of the pyridazine ring enhances the compound's ability to interact with biological targets, making it an attractive candidate for drug design. The sulfanyl group further modulates the electronic properties of the molecule, influencing its binding affinity and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies have indicated that N-(1,3-benzothiazol-2-yl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide can effectively interact with various biological targets, including enzymes and receptors involved in critical metabolic pathways. These interactions are thought to underpin its potential therapeutic effects, which range from antiviral to anti-inflammatory actions. The compound's ability to modulate these pathways makes it a promising candidate for further investigation in preclinical studies.

The synthesis of N-(1,3-benzothiazol-2-yl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide involves multiple steps that require careful optimization to ensure high yield and purity. The key synthetic route typically begins with the condensation of 1,3-benzothiazole derivatives with appropriate pyridazine precursors, followed by functionalization at the sulfanyl position. The introduction of the pyridinyl group further refines the molecular structure, enhancing its pharmacological profile. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve the efficiency and selectivity of these transformations.

In vitro studies have begun to unravel the mechanistic basis of the biological activities exhibited by N-(1,3-benzothiazol-2-yl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide. Initial research suggests that this compound may inhibit key enzymes involved in inflammation and oxidative stress, thereby contributing to its therapeutic potential. For instance, it has been observed to modulate the activity of cyclooxygenase (COX) and lipoxygenase enzymes, which are central mediators of inflammatory responses. Additionally, the compound's interaction with nuclear factor kappa B (NFκB), a transcription factor crucial for inflammation regulation, has been explored in detail.

The role of N-(1,3-benzothiazol-2-yl)-2-{6-(pyridin-2-yll)pyridazin-l-sulfanyl}acetamide in modulating immune responses has also been investigated. Preclinical data indicate that this molecule may enhance immune function by activating specific signaling pathways in immune cells. This effect could be particularly relevant in developing treatments for immunodeficiency disorders or cancer immunotherapy. The compound's ability to influence immune cell proliferation and cytokine production suggests its potential as an immunomodulatory agent.

The pharmacokinetic properties of N-(1,3-benzothiazol-l -ylyl)-Z-{6-(pi ridin-l -yII)yldipy ridazln-l -sulfanyI}acetarnide are also being evaluated to assess its suitability for clinical development. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary findings suggest that this compound exhibits reasonable oral bioavailability and moderate metabolic stability in vivo. These characteristics are favorable for drug development and indicate that further optimization may enhance its therapeutic efficacy.

The future direction of research on N-(1,lS-benzo thia zol -Z-yI)-Z-{6 -(pi ridln -l -yII)yldipy ridazln-l -sulfanyI}acetarnide includes exploring its potential in treating various diseases through targeted drug delivery systems. Nanotechnology-based delivery platforms have shown promise in enhancing the bioavailability and targeted action of pharmaceutical compounds. By incorporating this molecule into such systems, researchers aim to improve its therapeutic index and reduce side effects.

The integration of machine learning and artificial intelligence into drug discovery has also opened new avenues for studying N-(l ,lS-benzo thia zol-Z-yI)-Z-{6 -(pi ridln -l -yII)yldipy ridazln-l -sulfanyI}acetarnide . These technologies enable rapid screening of large chemical libraries and prediction of biological activities with high accuracy. By leveraging these tools, scientists can accelerate the identification of lead compounds and optimize their properties for clinical use.

In conclusion，N -(l ,lS-benzo thia zol-Z-yI)-Z-{6 -(pi ridln -l -yII)yldipy ridazln-l -sulfanyI}acetarnide (CAS No . 89400185 5 ) is a multifaceted compound with significant potential in pharmaceutical applications . Its unique structural features，combined with promising biological activities，make it an attractive candidate for further development . As research continues，this molecule is expected to contribute valuable insights into drug design and provide new therapeutic strategies for various diseases .